Cas no 162857-62-7 (Polygalasaponin II)

Polygalasaponin II structure
Polygalasaponin II structure
Product Name:Polygalasaponin II
CAS No:162857-62-7
MF:C48H78O19
MW:959.121537685394
CID:172158
PubChem ID:11766431
Update Time:2024-11-06

Polygalasaponin II Chemical and Physical Properties

Names and Identifiers

    • Olean-12-en-28-oicacid, 3-(b-D-glucopyranosyloxy)-2,23-dihydroxy-,2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl ester, (2b,3b,4a)- (9CI)
    • PolygalasaponinII
    • Olean-12-en-28-oicacid, 3-(b-D-glucopyranosyloxy)-2,23-dihydroxy-,2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl ester,
    • Polygalasaponin II
    • HY-N8112
    • Polygalasaponin LII
    • CS-0140158
    • E88784
    • FS-7387
    • 162857-62-7
    • DA-76978
    • Inchi: 1S/C48H78O19/c1-21-29(53)32(56)35(59)39(62-21)65-37-34(58)31(55)26(19-50)64-41(37)67-42(61)48-14-12-43(2,3)16-23(48)22-8-9-28-44(4)17-24(52)38(66-40-36(60)33(57)30(54)25(18-49)63-40)45(5,20-51)27(44)10-11-47(28,7)46(22,6)13-15-48/h8,21,23-41,49-60H,9-20H2,1-7H3/t21-,23-,24-,25+,26+,27+,28+,29-,30+,31+,32+,33-,34-,35+,36+,37+,38-,39-,40-,41-,44-,45-,46+,47+,48-/m0/s1
    • InChI Key: IYMDTUUDLAHXGD-NDQJOVDZSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](C[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@@H](CO)O6)O)O)O[C@H]6[C@@H]([C@@H]([C@H]([C@H](C)O6)O)O)O)CCC(C)(C)C[C@H]5C4=CC[C@@H]32)[C@]1(C)CO)O

Computed Properties

  • Exact Mass: 958.51373025 g/mol
  • Monoisotopic Mass: 958.51373025 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 67
  • Rotatable Bond Count: 10
  • Complexity: 1840
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 25
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 959.1
  • XLogP3: 0.8
  • Topological Polar Surface Area: 315
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